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Compound of Interest

Compound Name: 3,4-Dimethoxytoluene

Cat. No.: B046254

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3,4-dimethoxytoluene (also
known as 4-methylveratrole), its synthesis, potential olfactory properties, and its application as
a chemical intermediate in fragrance chemistry. While not commonly used as a standalone
fragrance ingredient, its structural similarity to known aroma chemicals suggests its potential as
a modifier or precursor in the creation of novel fragrance compositions.

Chemical and Physical Properties

Summarized below are the key physical and chemical properties of 3,4-dimethoxytoluene.
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Property

Value

Reference

Chemical Name

3,4-Dimethoxytoluene; 4-

Methylveratrole

[1]

CAS Number 494-99-5 [1]

Molecular Formula CoH1202 [2]

Molecular Weight 152.19 g/mol [2]
Colorless to pale yellow

Appearance o ) [3]
liquid/solid

Melting Point 22-23 °C [3]

Boiling Point 226 °C at 760 mmHg (est.) [4]

Vapor Pressure

0.171 mmHg @ 25 °C (est.)

[4]

Soluble in alcohol; Insoluble in

Solubility [4]
water
Not explicitly defined for
fragrance use; related

Odor [4][5]

compounds suggest sweet,

woody, vanilla-like notes.

Olfactory Profile and Application in Fragrance

Direct olfactory data for 3,4-dimethoxytoluene is limited, with some sources indicating it is

"not for fragrance use" as a standalone component[4]. However, its structural relationship to

other aromatic compounds used in perfumery, such as veratraldehyde and 3,4,5-

trimethoxytoluene, suggests a potential for a mild, sweet, and woody scent profile[5][6].

Its primary role in fragrance chemistry is likely as a versatile chemical intermediate[1]. The

methoxy and methyl groups on the benzene ring provide reactive sites for further chemical

modifications, allowing for the synthesis of more complex fragrance molecules[1].

Potential Applications:
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o Precursor for Novel Aroma Chemicals: 3,4-Dimethoxytoluene can serve as a starting
material for the synthesis of new fragrance ingredients with unique olfactory properties.

» Modifier in Fragrance Compositions: In small quantities, it may act as a modifier, adding
subtle sweet and woody nuances to a fragrance blend.

The logical workflow for exploring the use of 3,4-dimethoxytoluene in fragrance chemistry
would involve synthesis, purification, olfactory evaluation, and then formulation.

[Symhesis of 3,4—Dimelhoxy!oluenej—b[Purificalion & Characterizal\onj—b@\factory Evaluation (GC-O, Sensory Panel)] Formulation into Fragrance Base Application Testing

Click to download full resolution via product page
Caption: Workflow for fragrance application of 3,4-dimethoxytoluene.

Experimental Protocols

Two primary synthesis routes are outlined below.
Protocol 1: Methylation of 4-Methylcatechol using Dimethyl Carbonate

This method utilizes a greener methylating agent, dimethyl carbonate, under microwave
irradiation[2].

o Materials:

o 4-Methylcatechol

[¢]

Dimethyl carbonate (DMC)

[¢]

Caesium carbonate (Cs2CO3)

Acetonitrile

o

o

Mesitylene (internal standard)

e Equipment:
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[e]

10 mL airtight glass vessel for microwave synthesis

o

Microwave synthesis reactor (e.g., Anton Paar Monowave 300)

[¢]

Magnetic stirrer

[¢]

GC-FID and GC-MS for analysis

e Procedure:

o In a 10 mL airtight glass vessel, combine 4-methylcatechol (1.82 mmol), caesium
carbonate (1 equivalent per hydroxyl group), dimethyl carbonate (2 mL), acetonitrile (2
mL), and mesitylene (100 pL) as an internal standard.

o Seal the vessel and place it in the microwave synthesis reactor.

o Heat the reaction mixture to 160 °C with a stirring rate of 600 rpm. The pressure will
increase during the reaction.

o Maintain the reaction at 160 °C for 2 hours.

o After 2 hours, cool the reaction mixture to room temperature and carefully release the
pressure.

o Analyze the reaction mixture by GC-FID and GC-MS to determine the yield of 3,4-
dimethoxytoluene. A typical yield is around 73.5%[2].

o Purify the product using column chromatography or distillation.
Protocol 2: Methylation of 4-Methylguaiacol using Bromomethane Waste Gas

This protocol, adapted from a patent, utilizes an industrial waste stream for methylation,
highlighting a potential green chemistry approach[7]. Caution: This reaction should be
performed in a well-ventilated fume hood with appropriate safety measures due to the use of
bromomethane.

o Materials:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b046254?utm_src=pdf-body
https://www.benchchem.com/product/b046254?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-4-dimethoxytoluene.htm
https://patents.google.com/patent/CN102010302B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[e]

4-Methylguaiacol

o

Aqueous solution of an inorganic base (e.g., 2M KOH or 2M NaOH)

[¢]

Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

[¢]

Waste gas containing bromomethane
Equipment:

Two-necked flask

[¢]

Stirrer

[e]

o

Heating mantle

Condenser

[¢]

Gas inlet tube

[e]

Procedure:

o In a 100 mL two-necked flask, combine 8.28 g (0.06 mol) of 4-methylguaiacol with 30 mL
of a 2M aqueous solution of an inorganic base (e.g., KOH or NaOH) and a catalytic
amount of a phase-transfer catalyst.

o Heat the mixture with stirring to a temperature between 60-150 °C.

o Introduce the waste gas containing bromomethane into the reaction mixture via a gas inlet
tube.

o Continue the reaction until completion, which can be monitored by TLC or GC.

o Cool the reaction mixture to room temperature.

o The product, 3,4-dimethoxytoluene, can be separated directly from the reaction mixture.
Further purification can be achieved by extraction and distillation. Reported yields are
high, often exceeding 95%]7].
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Caption: Synthesis pathways for 3,4-dimethoxytoluene.

A general protocol for the sensory evaluation of a new aromatic compound like 3,4-
dimethoxytoluene is provided below. This would typically be conducted by a trained sensory
panel.

o Objective: To characterize the olfactory profile of 3,4-dimethoxytoluene.
e Materials:

o Purified 3,4-dimethoxytoluene

o Odorless solvent (e.g., dipropylene glycol or ethanol)

o Odor-free smelling strips (blotters)

o Reference standards for common odor descriptors (e.g., vanillin for 'sweet’, guaiacol for
'smoky', sandalwood oil for ‘woody")

e Procedure:

o Sample Preparation: Prepare a series of dilutions of 3,4-dimethoxytoluene in the chosen
solvent (e.g., 10%, 1%, and 0.1% by weight).

o Blotter Preparation: Dip smelling strips into each dilution to a depth of 1 cm.
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o Evaluation:
» Present the coded blotters to the sensory panel in a randomized order.

» Panelists evaluate the odor at different time intervals (top notes: immediately; middle
notes: after 15-30 minutes; base notes: after several hours) to assess its volatility and
character evolution.

» Panelists describe the perceived odor using a standardized lexicon of fragrance
descriptors and rate the intensity of each attribute on a defined scale (e.g.,a1t0 9
scale).

o Data Analysis: Analyze the collected data to create an olfactory profile of the compound.

GC-O is a powerful technique to identify which volatile compounds in a mixture are responsible
for its aroma.

o Objective: To identify the odor-active regions of a sample containing 3,4-dimethoxytoluene.
e Equipment:

o Gas chromatograph (GC) with a sniffing port

o Mass spectrometer (MS) for compound identification

e Procedure:

[¢]

A diluted sample of 3,4-dimethoxytoluene is injected into the GC.

o The effluent from the GC column is split, with one portion going to the MS detector and the
other to a heated sniffing port.

o Atrained analyst sniffs the effluent at the sniffing port and records the time, duration, and
description of any perceived odors.

o The data from the MS is correlated with the olfactometry data to identify the chemical
compounds responsible for the detected odors.
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Olfactory Receptor Interaction (Hypothetical)

While specific olfactory receptors for 3,4-dimethoxytoluene have not been identified, the
general mechanism of odor perception involves the binding of odorant molecules to G-protein
coupled receptors (GPCRS) in the olfactory epithelium[8][9][10].

3,4-Dimethoxytoluene Mb Olfactory Receptor (GPCR) ——# G-protein — Cyclase ~———® CcAMP Production —— lon Channel Opening ——# Signal to Brain

Click to download full resolution via product page

Caption: Generalized olfactory signaling pathway.

This binding event initiates a signal transduction cascade, leading to the generation of an
electrical signal that is transmitted to the brain and perceived as a specific scent[8][9]. The
"woody" and "sweet" characteristics of related molecules suggest that 3,4-dimethoxytoluene
might interact with a combination of receptors that are also activated by other woody and
sweet-smelling compounds.

Conclusion

3,4-Dimethoxytoluene is a valuable chemical intermediate with potential, though not fully
explored, applications in fragrance chemistry. Its utility likely lies more in its role as a building
block for the synthesis of novel aroma chemicals rather than as a direct fragrance ingredient.
Further research, particularly in sensory analysis and the determination of its odor threshold, is
needed to fully elucidate its potential in the creation of new and interesting fragrance profiles.
The provided protocols offer a starting point for researchers to synthesize, evaluate, and
potentially incorporate this compound into their fragrance development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 3,4-Dimethoxytoluene
in Fragrance Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
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fragrance-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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